3-Methylimidazo[1,2-a]pyridine-5-carbaldehyde
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Overview
Description
“5-Methylimidazo[1,2-a]pyridine-3-carbaldehyde” is a chemical compound with the molecular formula C9H8N2O . It’s used in early discovery research as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold . The transformation is proposed to go via the subsequent formation of imine, the addition of alcohol to the alkyne moiety, intramolecular cyclization, and p -TSA catalyzed dehydration .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8N2O/c1-7-3-2-4-9-10-5-8 (6-12)11 (7)9/h2-6H,1H3 . The molecular weight is 160.18 .
Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are synthesized through various methods including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions .
Physical And Chemical Properties Analysis
The compound is a powder with a molecular weight of 160.17 g/mol . The exact physical and chemical properties specific to “5-Methylimidazo[1,2-a]pyridine-3-carbaldehyde” are not available in the sources I found.
Scientific Research Applications
Coordination Chemistry and Complex Formation
In the field of coordination chemistry, compounds containing 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and 2,2′-pyridine-2,6-diylbis(1,3-benzothiazole) have been extensively reviewed for their ability to form complex compounds with a variety of metal ions. These compounds are noted for their diverse properties, including spectroscopic characteristics, structures, magnetic properties, and biological and electrochemical activity. Such studies underscore the potential for developing new materials with specific magnetic, optical, or biological functions (Boča, Jameson, & Linert, 2011).
Food Chemistry and Toxicology
Research in food chemistry has explored the formation and fate of certain heterocyclic amines, such as PhIP, which are produced during cooking and have potential implications for health. Studies indicate the role of both lipids and carbohydrates in the formation and mitigation of these compounds, suggesting a complex interplay of ingredients that could influence the formation of potentially harmful substances in cooked foods (Zamora & Hidalgo, 2015).
Organic Synthesis and Medicinal Applications
Heterocyclic N-oxide derivatives, including those synthesized from imidazole and pyridine frameworks, have shown a wide range of functionalities in organic synthesis, catalysis, and drug development. These compounds have been highlighted for their potential in forming metal complexes, designing catalysts, and their application in medicine, with some showing potent anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).
Optical Sensors and Luminescent Materials
Pyrimidine derivatives have been identified as suitable for use as optical sensors, showcasing a wide range of biological and medicinal applications. Their ability to form both coordination and hydrogen bonds makes them valuable in the development of sensing probes, highlighting the intersection between chemical synthesis and practical applications in sensing and diagnostics (Jindal & Kaur, 2021).
Safety And Hazards
Future Directions
Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications . The development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core is ongoing, with a focus on improving the ecological impact of the classical schemes .
properties
IUPAC Name |
3-methylimidazo[1,2-a]pyridine-5-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-7-5-10-9-4-2-3-8(6-12)11(7)9/h2-6H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMLHXTNWZCCESQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2N1C(=CC=C2)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylimidazo[1,2-a]pyridine-5-carbaldehyde |
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